Cas no 89450-14-6 (2-Nonanol, 3-ethynyl-2-methyl-)

• Product Name: 2-Nonanol, 3-ethynyl-2-methyl-
• CAS No: 89450-14-6
• MF: C₁₂H₂₂O
• MW: 182.302484035492
• CID: 600015
• PubChem ID: 13182622
• Update Time: 2025-04-19

2-Nonanol, 3-ethynyl-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Nonanol, 3-ethynyl-2-methyl-
• 3-ethynyl-2-methylnonan-2-ol
• 89450-14-6
• DTXSID10525355

• Inchi： 1S/C12H22O/c1-5-7-8-9-10-11(6-2)12(3,4)13/h2,11,13H,5,7-10H2,1,3-4H3
• InChI Key： FFKOADNHWWBHOT-UHFFFAOYSA-N
• SMILES： OC(C)(C)C(C#C)CCCCCC

Computed Properties

• Exact Mass: 182.167065321g/mol
• Monoisotopic Mass: 182.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 20.2Ų